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Compound of Interest

Compound Name:
2-(1,4-Dioxepan-6-yl)ethan-1-

amine

Cat. No.: B13502108

Get Quote

Executive Summary
In the crowded landscape of medicinal chemistry, small heterocycles like piperidines,

morpholines, and piperazines have long dominated intellectual property and compound

libraries. However, the 1,4-dioxepane ring—a seven-membered saturated heterocycle

containing two oxygen atoms—has recently emerged as a high-value scaffold. When

functionalized with amines, this motif offers a unique combination of conformational flexibility,

enhanced aqueous solubility, and biodegradability.

This guide explores the evolution of 1,4-dioxepane functionalized amines from obscure

chemical curiosities to critical components in next-generation lipid nanoparticles (LNPs) for

mRNA delivery and CNS-active small molecules.

Structural & Conformational Analysis
The 1,4-dioxepane ring (

) distinguishes itself from its 6-membered analogue (1,4-dioxane) through its conformational
dynamics.
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Twist-Chair Conformation: Unlike the rigid chair of cyclohexane/dioxane, the dioxepane ring

exists predominantly in a twist-chair conformation. This allows substituents to adopt

orientations that can better match complex protein binding pockets.

Lipophilicity Modulation: The insertion of the extra methylene group (homologation)

increases lipophilicity (

) slightly compared to dioxane, but the two oxygen atoms maintain high water solubility (

), a critical parameter for "drug-likeness."

Acid Sensitivity: The acetal-like character (depending on substitution at C2/C7) renders the

ring susceptible to acid-catalyzed hydrolysis, a feature exploited in biodegradable linker

design.

History and Discovery Arc
Phase I: The Polymer Precursors (1970s–1990s)
Historically, 1,4-dioxepane-5-one was primarily known as a monomer for ring-opening

polymerization (ROP). Researchers sought biodegradable polyesters that were more

hydrophilic than polycaprolactone (PCL). The "amine" functionality was largely absent or limited

to terminal groups in polymer chains.

Phase II: The CNS Bioisosteres (2000s–2015)
Medicinal chemists began exploring the ring as a bioisostere for 1,4-benzodioxane, a common

motif in antipsychotics.

Key Discovery: Derivatives of 1,4-dioxepane showed potent affinity for Dopamine (D2/D3)

and Serotonin (5-HT1A) receptors.[1] The flexibility of the 7-membered ring allowed the

attached amine "tail" to adopt the precise geometry required for G-protein coupled receptor

(GPCR) binding.

Phase III: The LNP Revolution (2018–Present)
The most significant modern application lies in Ionizable Lipids. The success of mRNA

vaccines (COVID-19) drove a hunt for biodegradable lipids that clear rapidly from the liver.
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Innovation: Incorporating a 1,4-dioxepane ring into the lipid "linker" region provides a specific

hydrolysis site. Under the acidic conditions of the endosome (pH ~5.5), the ring opens,

destabilizing the LNP and releasing the mRNA payload, while the lipid degrades into non-

toxic metabolites.

Synthesis Methodologies
We present two primary protocols: the modern "Double Alkylation" route for building blocks,

and the "Photolytic Insertion" for late-stage functionalization.

Protocol A: Double Alkylation of N-Heterocyclic 1,2-Diols
Target: Bicyclic amine building blocks (e.g., for fragment-based drug discovery). Mechanism: A

Williamson ether synthesis variant using a gem-dichloro electrophile.

Reagents:

Substrate: N-protected heterocyclic 1,2-diol (e.g., N-Boc-3,4-dihydroxypyrrolidine).

Electrophile:

-dichloroisobutylene (or similar 1,3-dihalides).

Base: Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu).

Solvent: THF or DMF (anhydrous).

Step-by-Step Workflow:

Activation: Dissolve the diol (1.0 eq) in anhydrous THF under

. Cool to 0°C. Add NaH (2.5 eq) slowly to deprotonate both hydroxyl groups. Stir for 30 min.

Alkylation: Add

-dichloroisobutylene (1.1 eq) dropwise.

Cyclization: Heat the mixture to reflux (65°C) for 12–18 hours. The first alkoxide displaces

one chloride; the second performs an intramolecular
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attack to close the 7-membered ring.

Workup: Quench with saturated

. Extract with EtOAc.

Deprotection: Treat the N-Boc intermediate with TFA/DCM (1:4) to reveal the free amine.

Protocol B: Photolytic Amino-Etherification (Green
Chemistry)
Target: 6-amino-1,4-dioxepanes from simple precursors. Mechanism: Blue LED-mediated

oxonium ylide formation and [1,2]-shift.[2]

Reagents:

Aryl diazoacetate.[2][3]

1,4-Dioxane (acting as reactant, not just solvent).[2][3][4][5]

Cyclic amine (e.g., phthalimide or indole).

Light Source: Blue LEDs (460 nm).

Workflow:

The blue light decomposes the diazoacetate to a carbene.

The carbene attacks the oxygen of 1,4-dioxane, forming an oxonium ylide.

The amine nucleophile attacks, triggering a ring expansion (Stevens rearrangement type)

from the 6-membered dioxane to the 7-membered dioxepane.

Visualization: Synthesis & Biological Mechanism
Diagram 1: The Double Alkylation Synthesis Pathway
This diagram illustrates the conversion of a diol into the bicyclic dioxepane scaffold (Protocol

A).
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Caption: Synthesis of bicyclic 1,4-dioxepane amines via double alkylation of diols.

Diagram 2: Biodegradable LNP Mechanism
This diagram details how the dioxepane ring functions as a pH-sensitive trigger in mRNA

delivery.
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Caption: Mechanism of action for 1,4-dioxepane lipids in mRNA delivery.

Key Data Comparison: Dioxepane vs. Traditional
Rings
The following table highlights why researchers are switching from standard morpholine/dioxane

rings to the 1,4-dioxepane scaffold.

Feature
1,4-Dioxane (6-
mem)

1,4-Dioxepane (7-
mem)

Advantage

Conformation Rigid Chair Flexible Twist-Chair
Better induced fit in

receptor pockets

Water Solubility High High

Maintains aqueous

solubility despite

larger size

Lipophilicity (LogP) Low Moderate
Improved membrane

permeability

Biodegradability Resistant Acid-Labile (Tunable)

Safer for in vivo

delivery (prevents

accumulation)

IP Status Crowded Emerging/Novel
High potential for

patentability

Future Outlook
The "1,4-dioxepane functionalized amine" is poised to become a staple in two distinct fields:

Fragment-Based Drug Design (FBDD): As libraries of bicyclic dioxepanes grow, they will be

screened against "undruggable" targets where standard rings fail to achieve the necessary

3D geometry.

Next-Gen Genetic Medicine: We anticipate the development of "smart" lipids where the

dioxepane ring is substituted to fine-tune the hydrolysis rate, allowing for organ-specific

mRNA release profiles (e.g., slower degradation for spleen targeting vs. rapid for liver).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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